Cas no 116525-66-7 (3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid)

3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid structure
116525-66-7 structure
Product Name:3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid
CAS No:116525-66-7
MF:C13H8ClNO2S2
MW:309.7911195755
MDL:MFCD00112478
CID:131251
PubChem ID:2735791
Update Time:2025-09-28

3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylicacid, 3-(4-chlorophenyl)-4-cyano-5-(methylthio)-
    • 3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid
    • 3-(4-chlorophenyl)-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid
    • 2-Thiophenecarboxylicacid,3-(4-chlorophenyl)-4-cyano-5-(methylthio)
    • HMS554C02
    • BUTTPARK 94\04-15
    • 3-(4-CHLOROPHENYL)-4-CYANO-5-(METHYLTHIO
    • 3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic
    • 3-(4-chlorophenyl)-4-cyano-5-(Methylthio)-thiophen-2-carboxylic acid
    • 5-Carboxy-4-(4-chlorophenyl)-2-(methysulphanyl)thiophene-3-carbonitrile, 3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic acid
    • A803633
    • W-204904
    • 3-(4-chlorophenyl)-4-cyano-5-(methylsulfanyl)thiophene-2-carboxylic acid
    • FT-0613653
    • SCHEMBL16792125
    • DTXSID10370948
    • CS-0321267
    • BENZOIC ACID, 2-METHOXY-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, METHYL ESTER
    • Maybridge1_004446
    • 3-(4-chlorophenyl)-4-cyano-5-methylsulfanyl-thiophene-2-carboxylic acid
    • CHEMBL576670
    • MFCD00112478
    • 3-(4-chlorophenyl)-4-cyano-5-(methylthio)-2-thiophenecarboxylic acid
    • 116525-66-7
    • 2-Thiophenecarboxylic acid, 3-(4-chlorophenyl)-4-cyano-5-(methylthio)-
    • 3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylicacid
    • DB-041326
    • 3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid
    • MDL： MFCD00112478
    • Inchi： 1S/C13H8ClNO2S2/c1-18-13-9(6-15)10(11(19-13)12(16)17)7-2-4-8(14)5-3-7/h2-5H,1H3,(H,16,17)
    • InChI Key： CCQQTQYIJRVXIU-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)O)SC(=C1C#N)SC

Computed Properties

  • Exact Mass: 308.96800
  • Monoisotopic Mass: 308.9684985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • Melting Point: 241-243°C
  • PSA: 114.63000
  • LogP: 4.36028

3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22-36/37/38
  • Safety Instruction： S36/37
  • Hazardous Material Identification： Xi
  • Risk Phrases：R20/21/22
  • Safety Term：S36/37

3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C178278-50mg
3-(4-Chlorophenyl)-4-cyano-5-(methylthio)-2-thenoic Acid
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C178278-100mg
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Apollo Scientific
OR018945-250mg
3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid
 116525-66-7 97%
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Apollo Scientific
OR018945-1g
3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid
 116525-66-7 97%
1g
 £100.00 2025-02-19
abcr
AB145745-1 g
3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid, 95%; .
 116525-66-7 95%
1g
 €94.40 2023-05-09
abcr
AB145745-1g
3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid, 95%; .
 116525-66-7 95%
1g
 €102.00 2025-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1391937-250mg
3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid
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 ￥1001.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid
 116525-66-7 98%
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